Cas no 1806820-65-4 (5-Amino-4-(chloromethyl)-3-(difluoromethyl)-2-methoxypyridine)

• Product Name: 5-Amino-4-(chloromethyl)-3-(difluoromethyl)-2-methoxypyridine
• CAS No: 1806820-65-4
• MF: C₈H₉ClF₂N₂O
• MW: 222.619667768478
• CID: 4854779
• Update Time: 2025-10-29

5-Amino-4-(chloromethyl)-3-(difluoromethyl)-2-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 5-Amino-4-(chloromethyl)-3-(difluoromethyl)-2-methoxypyridine

• Inchi： 1S/C8H9ClF2N2O/c1-14-8-6(7(10)11)4(2-9)5(12)3-13-8/h3,7H,2,12H2,1H3
• InChI Key： FXTRVPGHSCXQJM-UHFFFAOYSA-N
• SMILES： ClCC1C(=CN=C(C=1C(F)F)OC)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 185
• XLogP3: 1.5
• Topological Polar Surface Area: 48.1

Additional information on 5-Amino-4-(chloromethyl)-3-(difluoromethyl)-2-methoxypyridine

Recent Advances in the Study of 5-Amino-4-(chloromethyl)-3-(difluoromethyl)-2-methoxypyridine (CAS: 1806820-65-4)

The compound 5-Amino-4-(chloromethyl)-3-(difluoromethyl)-2-methoxypyridine (CAS: 1806820-65-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This heterocyclic compound, characterized by its unique structural features, including a chloromethyl group, a difluoromethyl group, and a methoxy substituent, has been the subject of several innovative studies aimed at exploring its synthetic utility and biological activity.

Recent research has focused on the synthesis and derivatization of this compound, leveraging its reactive chloromethyl group for further functionalization. A study published in the Journal of Medicinal Chemistry demonstrated the successful incorporation of this pyridine derivative into larger pharmacophores, highlighting its role as a versatile building block for the development of novel therapeutic agents. The presence of the difluoromethyl group, in particular, has been noted for its potential to enhance metabolic stability and bioavailability, making it a valuable moiety in drug design.

In addition to its synthetic applications, 5-Amino-4-(chloromethyl)-3-(difluoromethyl)-2-methoxypyridine has shown promising biological activity in preliminary screenings. A 2023 study conducted by researchers at a leading pharmaceutical institute revealed that derivatives of this compound exhibit inhibitory effects against a range of kinase enzymes, which are often implicated in cancer and inflammatory diseases. The study employed a combination of in vitro assays and molecular docking simulations to elucidate the binding interactions between the compound and its target proteins, providing a foundation for further optimization.

Another area of interest is the compound's potential as a precursor for the development of agrochemicals. A recent patent application disclosed the use of 5-Amino-4-(chloromethyl)-3-(difluoromethyl)-2-methoxypyridine in the synthesis of novel herbicides with improved selectivity and environmental safety profiles. The patent highlights the compound's ability to act as a key intermediate in the construction of complex molecules with tailored biological activities.

Despite these advancements, challenges remain in the large-scale production and purification of this compound. A 2024 review article in Organic Process Research & Development discussed the optimization of synthetic routes to improve yield and reduce byproduct formation. The review emphasized the importance of green chemistry principles in scaling up the production of such high-value intermediates, ensuring sustainability and cost-effectiveness.

In conclusion, 5-Amino-4-(chloromethyl)-3-(difluoromethyl)-2-methoxypyridine (CAS: 1806820-65-4) represents a promising scaffold for both medicinal and agrochemical applications. Ongoing research efforts are expected to further expand its utility, particularly in the design of next-generation therapeutics and crop protection agents. Future studies should focus on addressing the current limitations in synthesis and exploring its full pharmacological potential through comprehensive preclinical evaluations.